Cas no 1804872-76-1 (3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone)

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone is a fluorinated aromatic ketone derivative with significant utility in synthetic organic chemistry. Its key structural features include two trifluoromethyl groups and a bromine substituent on the acetophenone backbone, enhancing its reactivity and versatility as an intermediate. The presence of electron-withdrawing trifluoromethyl groups improves electrophilic character, facilitating nucleophilic substitution and cross-coupling reactions. The bromine moiety further enables functionalization via metal-catalyzed transformations, such as Suzuki or Heck couplings. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable building block for complex molecule synthesis.

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone structure

1804872-76-1 structure

Product Name:3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone

CAS No:1804872-76-1

MF:C₁₀H₅BrF₆O

MW:335.040523290634

CID:4976630

Update Time:2025-10-23

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Chemical and Physical Properties

Names and Identifiers

- 3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
- Inchi： 1S/C10H5BrF6O/c1-4(18)5-2-6(9(12,13)14)8(7(11)3-5)10(15,16)17/h2-3H,1H3
- InChI Key： BBKIVZLMSZGMHY-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(C)=O)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

Exact Mass: 333.94280 g/mol
Monoisotopic Mass: 333.94280 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 335.04
XLogP3: 4.1
Topological Polar Surface Area: 17.1

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013017608-1g	3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone	1804872-76-1	97%	1g	1,445.30 USD	2021-06-25

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